Cas no 2034403-49-9 (1-[2-(4-methoxyphenyl)ethyl]-3-{pyrazolo[1,5-a]pyridin-5-yl}urea)

• Product Name: 1-[2-(4-methoxyphenyl)ethyl]-3-{pyrazolo[1,5-a]pyridin-5-yl}urea
• CAS No: 2034403-49-9
• MF: C₁₇H₁₈N₄O₂
• MW: 310.3504
• CID: 5350154
• Update Time: 2025-07-22

1-[2-(4-methoxyphenyl)ethyl]-3-{pyrazolo[1,5-a]pyridin-5-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-methoxyphenyl)ethyl]-3-pyrazolo[1,5-a]pyridin-5-ylurea
• 1-(4-methoxyphenethyl)-3-(pyrazolo[1,5-a]pyridin-5-yl)urea
• 1-[2-(4-methoxyphenyl)ethyl]-3-{pyrazolo[1,5-a]pyridin-5-yl}urea

• Inchi： 1S/C17H18N4O2/c1-23-16-4-2-13(3-5-16)6-9-18-17(22)20-14-8-11-21-15(12-14)7-10-19-21/h2-5,7-8,10-12H,6,9H2,1H3,(H2,18,20,22)
• InChI Key： VAMUOBMZPKUBTF-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])N([H])C(N([H])C1C([H])=C([H])N2C(=C([H])C([H])=N2)C=1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 385
• XLogP3: 2
• Topological Polar Surface Area: 67.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 1-[2-(4-methoxyphenyl)ethyl]-3-{pyrazolo[1,5-a]pyridin-5-yl}urea

Research Brief on 1-[2-(4-methoxyphenyl)ethyl]-3-{pyrazolo[1,5-a]pyridin-5-yl}urea (CAS: 2034403-49-9)

In recent years, the compound 1-[2-(4-methoxyphenyl)ethyl]-3-{pyrazolo[1,5-a]pyridin-5-yl}urea (CAS: 2034403-49-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazolo[1,5-a]pyridine scaffold, has shown promising potential as a therapeutic agent, particularly in the context of kinase inhibition and cancer therapy. The following research brief synthesizes the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

The primary focus of recent studies has been on the compound's role as a selective kinase inhibitor. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often implicated in various diseases, including cancer. Preliminary in vitro and in vivo studies have demonstrated that 1-[2-(4-methoxyphenyl)ethyl]-3-{pyrazolo[1,5-a]pyridin-5-yl}urea exhibits potent inhibitory activity against specific kinase targets, such as fibroblast growth factor receptors (FGFRs) and tropomyosin receptor kinases (TRKs). These findings suggest its potential utility in targeted cancer therapies, particularly for tumors driven by kinase mutations or amplifications.

Structural analysis of the compound reveals that the pyrazolo[1,5-a]pyridine core facilitates strong interactions with the ATP-binding pocket of target kinases, thereby inhibiting their catalytic activity. The 4-methoxyphenyl ethyl moiety further enhances binding affinity and selectivity, as evidenced by molecular docking studies and X-ray crystallography data. Recent publications have also explored structure-activity relationships (SAR) to optimize the compound's pharmacokinetic properties, such as solubility and metabolic stability, without compromising its inhibitory potency.

In addition to its kinase inhibitory properties, 1-[2-(4-methoxyphenyl)ethyl]-3-{pyrazolo[1,5-a]pyridin-5-yl}urea has been investigated for its potential anti-inflammatory and immunomodulatory effects. Preclinical studies indicate that the compound may modulate key inflammatory pathways, such as NF-κB and JAK-STAT, making it a candidate for treating autoimmune diseases and chronic inflammatory conditions. However, further validation in animal models and clinical trials is required to substantiate these claims.

Despite its promising pharmacological profile, challenges remain in the development of this compound as a therapeutic agent. Issues such as off-target effects, bioavailability, and potential toxicity need to be addressed through rigorous preclinical and clinical testing. Recent efforts have focused on formulating prodrugs or nanoparticle-based delivery systems to enhance the compound's therapeutic index and reduce adverse effects.

In conclusion, 1-[2-(4-methoxyphenyl)ethyl]-3-{pyrazolo[1,5-a]pyridin-5-yl}urea represents a compelling candidate for further investigation in the fields of oncology and immunology. Its dual functionality as a kinase inhibitor and immunomodulator opens new avenues for combination therapies and personalized medicine. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications, ensuring that this compound can fulfill its therapeutic potential.